![molecular formula C19H26N2O5S B3267261 N-[2-(1-Adamantyloxy)ethyl]-2-methyl-5-nitrobenzenesulfonamide CAS No. 446028-53-1](/img/structure/B3267261.png)
N-[2-(1-Adamantyloxy)ethyl]-2-methyl-5-nitrobenzenesulfonamide
Overview
Description
Molecular Structure Analysis
The empirical formula of this compound is C19H26N2O5S. The molecular weight is 394.5 g/mol. The structure includes an adamantyloxyethyl group attached to a nitrobenzenesulfonamide moiety .Physical And Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Cytotoxicity and Anticancer Activity
This compound has been investigated for its cytotoxic effects and potential as an anticancer agent. Researchers synthesized a series of novel N-substituted 2-(2-(adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide derivatives and evaluated their impact on human cancer cell lines. Notably, compound 5r demonstrated potent anti-proliferative activity against HepG2 (liver cancer) cells, with an IC50 value of 10.56 ± 1.14 μM. Furthermore, it induced apoptosis in HepG2 cells through caspase-8-dependent mechanisms .
Cell Cycle Disruption
Compound 5r was found to disrupt the cell cycle, leading to cell-cycle arrest. Specifically, it decreased the G0/G1 phase and increased the G2/M phase arrest, providing evidence of its inhibitory activity .
Poly ADP-Ribose Polymerase (PARP) Cleavage and Caspase Activation
Bioassays revealed that compound 5r induced time-dependent and dose-dependent cleavage of PARP in HepG2 cells. Additionally, it increased caspase-3 and caspase-8 activity, while having little effect on caspase-9 protease activity. These findings suggest that 5r triggers apoptosis in HepG2 cells via caspase-8-dependent pathways .
Challenges in Cancer Treatment
Despite ongoing research efforts, cancer remains a significant global health threat. Current treatments, including surgery, radiotherapy, and chemotherapy, often face challenges such as rapid chemoresistance and multidrug resistance (MDR). Novel compounds like the one offer hope for addressing these limitations .
properties
IUPAC Name |
N-[2-(1-adamantyloxy)ethyl]-2-methyl-5-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O5S/c1-13-2-3-17(21(22)23)9-18(13)27(24,25)20-4-5-26-19-10-14-6-15(11-19)8-16(7-14)12-19/h2-3,9,14-16,20H,4-8,10-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRTBSAPNDXTNMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NCCOC23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-Adamantyloxy)ethyl]-2-methyl-5-nitrobenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine](/img/structure/B3267238.png)
![Benzo[b]thiophene, 6-bromo-2-chloro-](/img/structure/B3267243.png)
![2-[(6-Chloropyrimidin-4-yl)amino]butan-1-ol](/img/structure/B3267280.png)